Cas no 70102-84-0 (Heptanenitrile, 3-oxo-)

Heptanenitrile, 3-oxo-, is a versatile nitrile compound characterized by its ketone functional group at the 3-position. This structure imparts reactivity useful in organic synthesis, particularly in the formation of heterocycles and as an intermediate in pharmaceutical and agrochemical applications. Its nitrile group offers stability while enabling further transformations, such as hydrolysis or reduction. The ketone moiety enhances its utility in condensation and nucleophilic addition reactions. The compound's balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in laboratory and industrial settings. Its well-defined reactivity profile makes it a valuable building block for fine chemical synthesis.

Heptanenitrile, 3-oxo- structure

Product Name:Heptanenitrile, 3-oxo-

CAS No:70102-84-0

MF:C₇H₁₁NO

MW:125.168341875076

CID:547709

PubChem ID:10964493

Update Time:2025-06-11

Heptanenitrile, 3-oxo- Chemical and Physical Properties

Names and Identifiers

- Heptanenitrile, 3-oxo-
- 3-oxoheptanenitrile
- CS-0297368
- cyanohexanone
- SCHEMBL3899647
- DTXSID10449941
- 70102-84-0
- AKOS008118360
- RIGUHSKPKSHQOK-UHFFFAOYSA-N
- EN300-43561
- Inchi： 1S/C7H11NO/c1-2-3-4-7(9)5-6-8/h2-5H2,1H3
- InChI Key： RIGUHSKPKSHQOK-UHFFFAOYSA-N
- SMILES： O=C(CC#N)CCCC

Computed Properties

Exact Mass: 125.08413
Monoisotopic Mass: 125.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86

Heptanenitrile, 3-oxo- Pricemore >>

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Enamine	EN300-43561-0.05g	3-oxoheptanenitrile	70102-84-0	0.05g	$66.0	2023-02-10
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